Cas no 1251741-03-3 (Di-desfluoro Ezetimibe)

Di-desfluoro Ezetimibe is a synthetic derivative of Ezetimibe, a well-known cholesterol absorption inhibitor. This compound is characterized by the absence of two fluorine atoms present in the parent molecule, which may influence its pharmacokinetic and metabolic properties. It serves as a valuable intermediate in pharmaceutical research, particularly in the development of novel lipid-lowering agents. Its structural modification offers potential advantages in terms of metabolic stability and synthetic versatility, making it a useful tool for studying structure-activity relationships. Researchers utilize Di-desfluoro Ezetimibe to explore alternative therapeutic pathways or optimize drug efficacy and safety profiles. Its relevance lies in its role as a reference standard or precursor in medicinal chemistry applications.

Di-desfluoro Ezetimibe structure

Product Name:Di-desfluoro Ezetimibe

CAS No:1251741-03-3

MF:C₂₄H₂₃NO₃

MW:373.444326639175

CID:5038058

Update Time:2025-06-06

Di-desfluoro Ezetimibe Chemical and Physical Properties

Names and Identifiers

- (3R,4S)-3-((S)-3-hydroxy-3-phenylpropyl)-4-(4-hydroxyphenyl)-1-phenylazetidin-2-one
- (3R,4S)-4-(4-hydroxyphenyl)-3-[(3S)-3-hydroxy-3-phenylpropyl]-1-phenylazetidin-2-one
- Di-desfluoro Ezetimibe
- Inchi： 1S/C24H23NO3/c26-20-13-11-18(12-14-20)23-21(15-16-22(27)17-7-3-1-4-8-17)24(28)25(23)19-9-5-2-6-10-19/h1-14,21-23,26-27H,15-16H2/t21-,22+,23-/m1/s1
- InChI Key： IJEWIYYVWUMFCU-XPWALMASSA-N
- SMILES： O=C1[C@H](CC[C@@H](C2C=CC=CC=2)O)[C@@H](C2C=CC(=CC=2)O)N1C1C=CC=CC=1

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 28
Rotatable Bond Count: 6
Complexity: 504
XLogP3: 3.8
Topological Polar Surface Area: 60.8

Di-desfluoro Ezetimibe Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	D476728-2.5mg	Di-desfluoro Ezetimibe	1251741-03-3	2.5mg	$133.00	2023-05-18
TRC	D476728-5mg	Di-desfluoro Ezetimibe	1251741-03-3	5mg	$253.00	2023-05-18
TRC	D476728-10mg	Di-desfluoro Ezetimibe	1251741-03-3	10mg	$460.00	2023-05-18
TRC	D476728-25mg	Di-desfluoro Ezetimibe	1251741-03-3	25mg	$1016.00	2023-05-18
TRC	D476728-50mg	Di-desfluoro Ezetimibe	1251741-03-3	50mg	$1918.00	2023-05-18
TRC	D476728-250mg	Di-desfluoro Ezetimibe	1251741-03-3	250mg	$ 7600.00	2023-09-07